Cas no 923682-65-9 (N-(4-methoxyphenyl)methyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: N-(4-methoxyphenyl)methyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 923682-65-9
• MF: C₂₄H₂₄N₄O₃
• MW: 416.472365379334
• CID: 6382413
• PubChem ID: 18570384
• Update Time: 2025-07-15

N-(4-methoxyphenyl)methyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)methyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• N-(4-methoxybenzyl)-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• 923682-65-9
• F2248-0311
• N-[(4-methoxyphenyl)methyl]-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide
• N-[(4-methoxyphenyl)methyl]-3-oxo-2-phenyl-5-propylpyrazolo[4,3-c]pyridine-7-carboxamide
• AKOS021781760

• Inchi： 1S/C24H24N4O3/c1-3-13-27-15-20(23(29)25-14-17-9-11-19(31-2)12-10-17)22-21(16-27)24(30)28(26-22)18-7-5-4-6-8-18/h4-12,15-16H,3,13-14H2,1-2H3,(H,25,29)
• InChI Key： WECDCPMXNCMWPJ-UHFFFAOYSA-N
• SMILES： O=C1C2=CN(C=C(C(NCC3C=CC(=CC=3)OC)=O)C2=NN1C1C=CC=CC=1)CCC

Computed Properties

• Exact Mass: 416.18484064g/mol
• Monoisotopic Mass: 416.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.2Ų

Additional information on N-(4-methoxyphenyl)methyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

Professional Introduction to N-(4-methoxyphenyl)methyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 923682-65-9)

N-(4-methoxyphenyl)methyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide, identified by its CAS number 923682-65-9, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolo[4,3-c]pyridine scaffold, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications.

Thepyrazolo[4,3-c]pyridine core is a fused bicyclic system consisting of a pyrazole ring linked to a pyridine ring. This unique arrangement contributes to the compound's distinctive chemical properties and biological interactions. The presence of multiple functional groups, including an amide moiety, an ester group, and various aromatic rings, further enhances its pharmacological profile. These features make it a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and structural versatility. Pyrazolo[4,3-c]pyridines have been extensively studied for their potential in treating various diseases, including cancer, inflammation, and neurological disorders. TheN-(4-methoxyphenyl)methyl substituent in this compound adds to its complexity and may contribute to its binding affinity and selectivity towards specific biological targets.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The3-oxo and5-propyl groups introduce reactive sites that can be further modified through various chemical reactions. This flexibility allows researchers to tailor the compound's properties for specific therapeutic applications. For instance, modifications at the7-carboxamide position could lead to the development of novel protease inhibitors or kinase inhibitors, which are crucial in treating chronic diseases.

Thepyrazolo[4,3-c]pyridine scaffold has been extensively explored in academic and industrial research due to its ability to modulate multiple biological pathways. Studies have shown that compounds with this core structure can interact with enzymes and receptors involved in disease processes. TheN-(4-methoxyphenyl)methyl group may enhance these interactions by improving solubility and binding affinity. Additionally, the5-propyl substituent could influence the compound's metabolic stability and bioavailability.

The synthesis of N-(4-methoxyphenyl)methyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include condensation reactions to form the pyrazole ring, followed by cyclization to create the fused pyridine structure. The introduction of the amide group at the 7-position typically involves reactions such as carboxylation or acylation under controlled conditions.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising properties as an inhibitor of certain enzymes implicated in cancer progression. TheN-(4-methoxyphenyl)methyl group may enhance binding interactions with target proteins by increasing hydrophobicity and reducing repulsion forces. Furthermore, the3-oxo and5-propyl groups could modulate enzyme conformation or substrate access channels.

The potential therapeutic applications of this compound are vast. Researchers are particularly interested in its ability to modulate kinases and proteases that play critical roles in cell signaling pathways associated with cancer and inflammation. By targeting these enzymes, the compound may disrupt abnormal signaling cascades that contribute to disease progression.

The pharmacokinetic profile of N-(4-methoxyphenyl)methyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide is another area of active investigation. Factors such as solubility, metabolic stability, and distribution must be carefully evaluated to determine its suitability for clinical use. Computational modeling techniques have been employed to predict how the compound will behave within biological systems before costly experimental trials are conducted.

The future direction of research on this compound will likely involve both synthetic chemistry improvements and pharmacological evaluations. Advances in synthetic methodologies could lead to more efficient production processes with higher yields and fewer byproducts. Pharmacologically speaking，exploring derivatives with enhanced activity or selectivity will be crucial for developing effective therapeutic agents based on this scaffold.

In conclusion，N-(4-methoxyphenyl)methyl-3 oxo -2 phenyl -5 propyl -2 H , 3 H , 5 H - pyrazolo [ 4 , 3 - c ] pyridine - 7 - carboxamide ( CAS No . 923682 - 65 - 9 ) represents a significant advancement in pharmaceutical chemistry . Its unique structural features ， combined with promising preliminary results ， make it an exciting candidate for further exploration . As research continues ， we can anticipate new insights into its potential as a therapeutic agent ， paving the way for innovative treatments across multiple disease areas . p >